Cas no 1389287-35-7 ([1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester)

• Product Name: [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester
• CAS No: 1389287-35-7
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• MDL: MFCD31652811
• CID: 4593209
• PubChem ID: 134129676
• Update Time: 2025-07-20

[1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4'-amino-2-fluoro-, methyl ester
• [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester（WS205146）
• 4'-Amino-2-fluoro-[1,1'-biphenyl]-3-carboxylic acid methyl ester
• Methyl 4-amino-2-fluoro-[1,1'-biphenyl]-3-carboxylate
• methyl 6-amino-2-fluoro-3-phenylbenzoate
• AS-71954
• [1,1-Biphenyl]-3-carboxylicacid,4-amino-2-fluoro-,methylester
• [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester
• W18003
• DB-179636
• CS-0059849
• AKOS037647010
• 1389287-35-7

• MDL： MFCD31652811
• Inchi： 1S/C14H12FNO2/c1-18-14(17)12-4-2-3-11(13(12)15)9-5-7-10(16)8-6-9/h2-8H,16H2,1H3
• InChI Key： UAMUAZQIQXHTGS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N)C=C2)=CC=CC(C(OC)=O)=C1F

Computed Properties

• Exact Mass: 245.08520679g/mol
• Monoisotopic Mass: 245.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.054 g/l) (25 º C),

Additional information on [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester

Professional Introduction to [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester (CAS No. 1389287-35-7)

[1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1389287-35-7, features a complex molecular structure that includes a biphenyl core, a carboxylic acid moiety, an amino group, and a fluoro substituent. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The molecular formula of this compound can be expressed as C₁₄H₁₁NO₂F, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and fluorine atoms. The biphenyl ring system is a common structural motif in many bioactive molecules due to its ability to influence electronic properties and biological interactions. In particular, the fluoro substituent at the 2-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds for their potential applications in medicinal chemistry. The fluoro group can modulate the pharmacokinetic properties of a molecule, including its solubility, permeability, and metabolic clearance. This has led to extensive research into fluorinated derivatives as they offer a means to optimize drug-like properties and improve therapeutic efficacy.

The [1,1-Biphenyl]-3-carboxylic acid moiety provides a rigid scaffold that can be further functionalized to create more complex structures. This part of the molecule is reminiscent of several known pharmacophores found in therapeutic agents. For instance, carboxylic acid derivatives are frequently used in drug design due to their ability to form hydrogen bonds and interact with biological targets. The combination of these features makes this compound an intriguing subject for further investigation.

The amino group at the 4-position of the biphenyl ring adds another layer of complexity to the molecule. Amino groups are versatile functional groups that can participate in various chemical reactions, including amide bond formation, which is crucial for protein-target interactions. The presence of this group suggests that [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester may have potential applications in the design of peptidomimetics or other protein-targeting agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In particular, virtual screening techniques have been used to evaluate the binding affinity of this compound to various biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health.

The methyl ester group at the 3-position of the biphenyl ring is another important feature that influences the chemical behavior of this compound. Ester groups are commonly found in pharmaceuticals due to their stability and ability to modulate reactivity. The methyl ester moiety can be hydrolyzed under specific conditions, potentially allowing for prodrug strategies or controlled release mechanisms.

In conclusion, [1,1-Biphenyl]-3-carboxylic acid, 4-amino-2-fluoro-, methyl ester (CAS No. 1389287-35-7) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups and structural motifs positions it as a valuable candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic agents.